Cas no 2137702-70-4 (tert-butyl N-[2-(2,6-difluorophenyl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[2-(2,6-difluorophenyl)piperidin-4-yl]carbamate
• CAS No: 2137702-70-4
• MF: C₁₆H₂₂F₂N₂O₂
• MW: 312.354891300201
• CID: 6447914
• PubChem ID: 165799713
• Update Time: 2025-08-05

tert-butyl N-[2-(2,6-difluorophenyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-704957
• 2137702-70-4
• tert-butyl N-[2-(2,6-difluorophenyl)piperidin-4-yl]carbamate

• Inchi： 1S/C16H22F2N2O2/c1-16(2,3)22-15(21)20-10-7-8-19-13(9-10)14-11(17)5-4-6-12(14)18/h4-6,10,13,19H,7-9H2,1-3H3,(H,20,21)
• InChI Key： XAXFZCURRVJJJZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1CC(CCN1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 312.16493427g/mol
• Monoisotopic Mass: 312.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[2-(2,6-difluorophenyl)piperidin-4-yl]carbamate

tert-butyl N-[2-(2,6-difluorophenyl)piperidin-4-yl]carbamate: A Comprehensive Overview

tert-butyl N-[2-(2,6-difluorophenyl)piperidin-4-yl]carbamate (CAS No. 2137702-70-4) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications due to their unique chemical properties and potential biological activities. The molecule's structure is characterized by a tert-butyl group, a piperidine ring, and a difluorophenyl substituent, all of which contribute to its distinctive chemical behavior and functional versatility.

The piperidine ring in the molecule serves as a key structural element, providing rigidity and stability to the compound. Piperidine derivatives are known for their ability to form hydrogen bonds, which is a critical factor in drug design for enhancing bioavailability and target binding affinity. The difluorophenyl group attached to the piperidine ring introduces electronic and steric effects, further modulating the compound's physicochemical properties. Fluorine substitution is particularly valuable in medicinal chemistry due to its ability to enhance lipophilicity and improve pharmacokinetic profiles.

Recent studies have highlighted the potential of tert-butyl N-[2-(2,6-difluorophenyl)piperidin-4-yl]carbamate as a promising candidate in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated its activity as a potent inhibitor of certain enzyme targets associated with neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly attractive for central nervous system (CNS) applications.

In addition to its pharmacological potential, this compound has also been explored for its role in catalytic processes. The tert-butyl group plays a significant role in stabilizing transition states during catalytic reactions, making it a valuable component in asymmetric catalysis. Recent advancements in this area have been documented in *Nature Catalysis*, where the compound was utilized as a chiral auxiliary in enantioselective synthesis.

The synthesis of tert-butyl N-[2-(2,6-difluorophenyl)piperidin-4-yl]carbamate involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the piperidine ring through intramolecular cyclization and subsequent functionalization with the difluorophenyl group via Suzuki coupling reactions. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high yields and purity levels.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, conformational flexibility, and intermolecular interactions. Such information is crucial for understanding its behavior in biological systems and optimizing its therapeutic potential.

Looking ahead, the development of tert-butyl N-[2-(2,6-difluorophenyl)piperidin-4-yl]carbamate into clinical candidates will depend on further preclinical studies focusing on toxicity profiling, pharmacokinetics, and efficacy in relevant disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, potentially leading to breakthroughs in CNS drug discovery.

In conclusion, tert-butyl N-[2-(2,6-difluorophenyl)piperidin-4-yl]carbamate (CAS No. 2137702-70-4) represents a compelling example of how structural diversity can be leveraged to create compounds with multifaceted applications. Its unique combination of functional groups positions it as a valuable tool in both medicinal chemistry and catalytic processes. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and medicine.